![molecular formula C15H19NO B4239870 N-bicyclo[2.2.1]hept-2-yl-3-methylbenzamide](/img/structure/B4239870.png)
N-bicyclo[2.2.1]hept-2-yl-3-methylbenzamide
Overview
Description
N-bicyclo[2.2.1]hept-2-yl-3-methylbenzamide, also known as BICAM, is a chemical compound that has gained attention due to its potential use in scientific research.
Mechanism of Action
N-bicyclo[2.2.1]hept-2-yl-3-methylbenzamide's mechanism of action is not fully understood. However, it is believed that this compound binds to metal ions, causing a change in its fluorescence properties. This change can be used to detect the presence of metal ions in biological systems. This compound's unique structure also allows it to undergo rotational motion, making it useful in studying protein dynamics.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, studies have shown that it is non-toxic and does not affect cell viability. This compound has also been shown to be stable under physiological conditions, making it suitable for use in biological systems.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-bicyclo[2.2.1]hept-2-yl-3-methylbenzamide is its versatility. Its unique structure allows it to be used in a wide range of applications, including biological imaging, drug discovery, and material science. This compound is also stable under physiological conditions, making it suitable for use in biological systems. However, one limitation of this compound is its cost. The synthesis method is complex and requires specialized equipment, making it expensive to produce.
Future Directions
There are many future directions for the use of N-bicyclo[2.2.1]hept-2-yl-3-methylbenzamide in scientific research. One potential application is in the development of new fluorescent probes for the detection of metal ions. This compound's unique structure could also be used to study the dynamics of protein systems in more detail. Additionally, this compound could be used in the development of new materials with unique properties. Further studies are needed to fully understand the potential applications of this compound in scientific research.
Conclusion:
In conclusion, this compound is a versatile compound that has gained attention for its potential use in scientific research. Its unique structure allows it to be used in a wide range of applications, including biological imaging, drug discovery, and material science. While the synthesis method is complex and expensive, this compound's potential applications make it a valuable compound for scientific research. Further studies are needed to fully understand its mechanism of action and potential applications.
Scientific Research Applications
N-bicyclo[2.2.1]hept-2-yl-3-methylbenzamide has been used in various scientific research studies, including its application as a fluorescent probe for the detection of metal ions. It has also been used as a molecular rotor to study the dynamics of protein systems. This compound's unique structure makes it a versatile compound that can be used in a wide range of applications, including biological imaging, drug discovery, and material science.
Properties
IUPAC Name |
N-(2-bicyclo[2.2.1]heptanyl)-3-methylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO/c1-10-3-2-4-13(7-10)15(17)16-14-9-11-5-6-12(14)8-11/h2-4,7,11-12,14H,5-6,8-9H2,1H3,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLCGWYVJECREQR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC2CC3CCC2C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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